![molecular formula C10H8N2O2 B1620221 N-Hydroxy-2-quinolinecarboxamide CAS No. 37137-42-1](/img/structure/B1620221.png)
N-Hydroxy-2-quinolinecarboxamide
Overview
Description
N-Hydroxy-2-quinolinecarboxamide (N-OH-2-QC) is an organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used in various fields such as biochemistry, physiology, and pharmacology. N-OH-2-QC has a unique structure that makes it suitable for a variety of experiments and studies. The compound is also known as 2-hydroxy-N-quinolinecarboxamide or 2-hydroxy-N-quinolinecarboxylic acid.
Scientific Research Applications
Anticorrosive Materials
Quinoline derivatives have been identified as effective anticorrosive agents. Their high electron density and the presence of polar substituents enable these compounds to form stable chelating complexes with surface metallic atoms, showing considerable effectiveness against metallic corrosion. This application is significant in materials science, particularly for protecting industrial infrastructure and machinery (Verma, Quraishi, & Ebenso, 2020).
Pharmacological Agents
Quinoline and its derivatives, particularly N-Hydroxy-2-quinolinecarboxamide, have been extensively studied for their pharmacological properties. These compounds have shown a broad spectrum of biological activities, including anticancer, antibacterial, antiviral, and anti-inflammatory effects. Their application in drug discovery is promising, especially in developing new treatments for diseases like cancer and malaria (Shang et al., 2018). The diverse biological activities of these compounds make them valuable in medicinal chemistry for the development of new therapeutic agents.
Environmental Science
In the context of environmental science, the degradation of quinoline compounds, including N-Hydroxy-2-quinolinecarboxamide, is of interest due to their potential ecological impact. Quinoline is a critical raw material in various industries but poses a threat to human health and the environment due to its carcinogenic, teratogenic, and mutagenic effects. Research into the degradation of quinoline is crucial for mitigating its environmental impact, with biodegradation and advanced oxidation processes being explored as potential solutions (Luo et al., 2020).
Mechanism of Action
Target of Action
N-Hydroxy-2-quinolinecarboxamide is a derivative of 8-Hydroxyquinoline, a privileged structure known to bind to a diverse range of targets with high affinities . .
Mode of Action
It’s worth noting that 8-hydroxyquinoline derivatives, which n-hydroxy-2-quinolinecarboxamide is part of, have been found to interact with their targets via hydrogen bonding and hydrophobic interactions .
Biochemical Pathways
8-hydroxyquinoline derivatives have been reported to exhibit a rich diversity of biological properties , suggesting that they may affect multiple biochemical pathways.
Pharmacokinetics
8-hydroxyquinoline derivatives have been found to exhibit excellent cell permeability and in vitro adme properties , which could potentially apply to N-Hydroxy-2-quinolinecarboxamide.
Result of Action
8-hydroxyquinoline derivatives have been reported to have a broad-ranging pharmacological potential , suggesting that N-Hydroxy-2-quinolinecarboxamide may have similar effects.
Action Environment
The lipophilicity of anti-tb derivatives has been proposed to have a positive correlation with their anti-tb activity , suggesting that the lipophilicity of N-Hydroxy-2-quinolinecarboxamide could potentially influence its action and efficacy.
properties
IUPAC Name |
N-hydroxyquinoline-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c13-10(12-14)9-6-5-7-3-1-2-4-8(7)11-9/h1-6,14H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLBGLCXAYWCPDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=N2)C(=O)NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70190624 | |
Record name | 2-Quinolinecarboxamide, N-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70190624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
37137-42-1 | |
Record name | N-Hydroxy-2-quinolinecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=37137-42-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Quinolinecarboxamide, N-hydroxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037137421 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Quinolinecarboxamide, N-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70190624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-hydroxyquinoline-2-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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